1. Home
  2. Product
  3. Reference Standards
  4. rac Mirabegron-d5
rac Mirabegron-d5 rac Mirabegron-d5
Brand Name: Vulcanchem
CAS No.: 1215807-38-7
VCID: VC0028903
InChI: InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D
SMILES: C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O
Molecular Formula: C21H24N4O2S
Molecular Weight: 401.54

rac Mirabegron-d5

CAS No.: 1215807-38-7

Reference Standards

VCID: VC0028903

Molecular Formula: C21H24N4O2S

Molecular Weight: 401.54

rac Mirabegron-d5 - 1215807-38-7

CAS No. 1215807-38-7
Product Name rac Mirabegron-d5
Molecular Formula C21H24N4O2S
Molecular Weight 401.54
IUPAC Name 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[2-hydroxy-2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]amino]ethyl]phenyl]acetamide
Standard InChI InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D
Standard InChIKey PBAPPPCECJKMCM-RALIUCGRSA-N
SMILES C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O
Synonyms 2-Amino-N-[4-[2-[[2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]-4-thiazoleacetamide-d5; 2-(2-Aminothiazol-4-yl)-4’-[2-[(2-hydroxy-2-phenylethyl)amino]ethyl]acetic Acid Anilide-d5; YM 178-d5;
PubChem Compound 46782380
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19